Cas no 830346-84-4 (3-Perylenehexanamine)

3-Perylenehexanamine structure
3-Perylenehexanamine structure
Product Name:3-Perylenehexanamine
CAS No:830346-84-4
MF:C26H25N
MW:351.48340678215
CID:678782
PubChem ID:11175576
Update Time:2025-04-19

3-Perylenehexanamine Chemical and Physical Properties

Names and Identifiers

    • 3-Perylenehexanamine
    • 6-perylen-3-ylhexan-1-amine
    • DTXSID50457782
    • 830346-84-4
    • Inchi: 1S/C26H25N/c27-17-4-2-1-3-8-18-15-16-24-22-13-6-10-19-9-5-12-21(25(19)22)23-14-7-11-20(18)26(23)24/h5-7,9-16H,1-4,8,17,27H2
    • InChI Key: GYJVSBNRMHNRDG-UHFFFAOYSA-N
    • SMILES: NCCCCCCC1C=CC2C3C=CC=C4C=CC=C(C=34)C3=CC=CC=1C=23

Computed Properties

  • Exact Mass: 351.198699802g/mol
  • Monoisotopic Mass: 351.198699802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 487
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.9
  • Topological Polar Surface Area: 26Ų
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